N1-(2-cyclohexyl-2-hydroxyethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)-N'-(2-methoxy-5-methylphenyl)oxamide
• InChI: InChI=1S/C18H26N2O4/c1-12-8-9-16(24-2)14(10-12)20-18(23)17(22)19-11-15(21)13-6-4-3-5-7-13/h8-10,13,15,21H,3-7,11H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: LBKRBWUIWDNCQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NCC(C2CCCCC2)O
• Molecular Formula: C18H26N2O4
• Molecular Weight: 334.4 g/mol

Description

“N1-(2-cyclohexyl-2-hydroxyethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide” is also known as "N-[[1-[2-hydroxyethyl(methyl)amino]cyclohexyl]methyl]-2-(3-methoxy-4-methylphenyl)acetamide".

Scientific Research Applications

Synthesis and Structural Analysis

• A novel synthetic approach for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, including compounds structurally related to N1-(2-cyclohexyl-2-hydroxyethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide, has been developed. This method involves Meinwald rearrangement and yields both anthranilic acid derivatives and oxalamides, indicating its potential for producing a variety of related compounds (Mamedov et al., 2016).

Potential Biological Activities

• Metabolites structurally similar to N1-(2-cyclohexyl-2-hydroxyethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide have been isolated from endophytic fungi and shown to possess various biological activities. Compounds like 3-hydroxy-N-(1-hydroxy-4-methylpentan-2-yl)-5-oxohexanamide exhibit antimicrobial, antioxidant, and cytotoxic activities, suggesting possible applications in pharmaceutical and biotechnological fields (Xiao et al., 2014).

Chemical Behavior and Properties

• Studies on the molecular characteristics and structural parameters of compounds like (2-methoxyphenyl)oxalate provide insights into the chemical behavior of related compounds. Analysis through spectroscopic methods and X-ray diffraction techniques can help understand the physical and chemical properties of such compounds (Şahin et al., 2015).

Medical Imaging and Diagnostic Applications

• Radioligands structurally related to N1-(2-cyclohexyl-2-hydroxyethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide have been evaluated for their potential in medical imaging. For instance, WAY-100635, a compound with a similar structure, has been studied as a radioligand for positron emission tomography (PET), indicating potential applications in clinical and pharmacological investigations (Hume et al., 1994).

Research in Pharmacology

• Research into compounds like WAY-100635, which shares structural similarities with N1-(2-cyclohexyl-2-hydroxyethyl)-N2-(2-methoxy-5-methylphenyl)oxalamide, reveals potential pharmacological applications. These compounds can be used to study receptor mechanisms, contributing to the understanding of various neurological and psychological disorders (Forster et al., 1995).